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Compound of Interest

Compound Name: 4,16-Dibromo[2.2]paracyclophane

Cat. No.: B2971550

CAS Number: 96392-77-7 Molecular Formula: CieH14Br2 Molecular Weight: 366.09 g/mol

This technical guide provides a comprehensive overview of 4,16-
Dibromo[2.2]paracyclophane, a key synthetic intermediate in the realm of materials science
and organic chemistry. Intended for researchers, scientists, and professionals in drug
development, this document delves into the synthesis, properties, and diverse applications of
this unique pseudo-para disubstituted [2.2]paracyclophane, emphasizing the strategic
importance of its bromine functionalities and inherent planar chirality.

Introduction: The Architectural Allure of
[2.2]Paracyclophanes

[2.2]Paracyclophane is a fascinating molecule characterized by two benzene rings held in a
face-to-face arrangement by two ethylene bridges.[1][2] This constrained geometry induces
significant ring strain and transannular electronic interactions, bestowing upon the
paracyclophane core unique physical and chemical properties.[3] The introduction of
substituents onto the aromatic decks, such as in 4,16-Dibromo[2.2]paracyclophane, not only
modulates these properties but also provides reactive handles for the construction of more
complex molecular architectures.[4][5] The pseudo-para substitution pattern of the bromine
atoms in the 4 and 16 positions makes this isomer a valuable building block for linear, rigid
structures.[6][7]
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Synthesis of 4,16-Dibromo[2.2]paracyclophane: A
Guided Protocol

The primary route to 4,16-Dibromo[2.2]paracyclophane is through the electrophilic
bromination of the parent [2.2]paracyclophane. The pseudo-para isomer is often the major
product of this reaction due to steric and electronic factors.[8]

Reaction Principle

The synthesis involves the direct bromination of [2.2]paracyclophane using a suitable
brominating agent, typically in a chlorinated solvent. The reaction proceeds via electrophilic
aromatic substitution, where the bromine atoms are sequentially added to the para-positions of
the two aromatic rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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